1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid, 1-(1,1-dimethylethyl)-5-nitro-, propyl ester

• Molecular Formula: C15H19N3O4
• Molecular Weight: 305.33 g/mol
• IUPAC Name: propyl 1-tert-butyl-5-nitropyrrolo[2,3-b]pyridine-3-carboxylate
• InChI: InChI=1S/C15H19N3O4/c1-5-6-22-14(19)12-9-17(15(2,3)4)13-11(12)7-10(8-16-13)18(20)21/h7-9H,5-6H2,1-4H3
• InChI Key: CIOLAWWLPBBCHY-UHFFFAOYSA-N
• Canonical SMILES: CCCOC(=O)C1=CN(C2=C1C=C(C=N2)[N+](=O)[O-])C(C)(C)C

Description

1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid, 1-(1,1-dimethylethyl)-5-nitro-, propyl ester is a useful research compound. Its molecular formula is C15H19N3O4 and its molecular weight is 305.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 5.0 g (20.47 mmol) of 1-tert-butyl-5-nitro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile in 125 mL of n-propanol, 7.78 g of p-toluensulfonic acid were added under stirring. The mixture was heated at reflux for 40 hours and then it was cooled to room temperature and diluted with 70 mL of tert-butyl methyl ether. The precipitate was filtered off and the clear filtrate was concentrated under vacuum to a small volume (about 40-50 mL). The suspension was cooled to −5/0° C. and kept at this temperature for 2 hours. The solid was filtered, washed with 20 mL of 1:1 mixture of n-propanol and tert-butyl methyl ether and dried to afford 5.50 g of the title compound as a cream-colored solid.